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Compound of Interest

Compound Name: 1,1'-Carbonyldiimidazole

Cat. No.: B1668759

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for 1,1'-
Carbonyldiimidazole (CDI), a versatile reagent in organic synthesis, particularly in peptide
coupling and the formation of esters, amides, and carbonates. Due to its hazardous nature,
strict adherence to safety protocols is imperative to ensure the well-being of laboratory
personnel and the integrity of research.

Chemical and Physical Properties

1,1'-Carbonyldiimidazole is a white to light cream crystalline powder.[1][2] It is highly reactive
and sensitive to moisture.[3][4][5]
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Property Value Reference

Chemical Formula C7HeN4O [21[61[7]

Molecular Weight 162.15 g/mol [2][61[7]

CAS Number 530-62-1 [21[6]1[7]
White to light cream crystalline

Appearance [1][2][5]
powder

Melting Point 115-122 °C [1][7]

Boiling Point >300 °C (decomposes) [1]

N Soluble in dimethylformamide;
Solubility [1114]

reacts with water

Vapor Pressure

0.00006 hPa at 20 °C

[1]

pH

7.7 (50 g/L aqueous solution at
20 °C)

[1](8]

Hazard Identification and GHS Classification

CDil is classified as a hazardous substance and requires careful handling.

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed

Skin Corrosion

Category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage

Category 1

H318: Causes serious eye

damage

Signal Word: Danger[7][8][9]

Hazard Pictograms:

e GHSO05: Corrosion[9]
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e GHSO07: Exclamation Mark[9]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling CDI.

Protection Type Specification

Tightly fitting safety goggles or a face shield.[1]

Eye/Face Protection
[10]

Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection inspected before use. A lab coat or chemical-

resistant apron is also required.[1][6][10]

In case of insufficient ventilation or when dust is
Respiratory Protection generated, a NIOSH-approved particulate

respirator should be used.[6]

Safe Handling and Storage
Handling

o Work in a well-ventilated area, preferably in a chemical fume hood.[3][6]

o Handle under an inert gas (e.g., nitrogen or argon) to prevent reaction with atmospheric
moisture.[1][7]

» Avoid direct contact with the substance. Do not get it in the eyes, on the skin, or on clothing.

[31[6]
» Avoid the formation of dust and aerosols.[7]
e Do not eat, drink, or smoke in the work area.[1][7]

e Wash hands thoroughly after handling.[1][7][10]

Storage

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][6]
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bases, and amines.[3][7][9]

First Aid Measures

Store locked up.[1][7][10]

The recommended storage temperature is between 2 and 8 °C.[1][8]

Protect from moisture, as CDI readily hydrolyzes.[1][3][5]

Keep away from incompatible materials such as strong acids, strong oxidizing agents,

Immediate medical attention is required for any exposure to CDI.

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1](6]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with copious amounts of
water for at least 15 minutes. Seek immediate
medical attention.[1][6][11]

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, making sure to
lift the upper and lower eyelids. Remove contact
lenses if present and easy to do so. Seek
immediate medical attention from an
ophthalmologist.[1][3][9]

Ingestion

Do NOT induce vomiting.[1][6][10] If the victim is
conscious, rinse their mouth with water. Seek

immediate medical attention.[1][6][7]

Accidental Release and Disposal

Accidental Release

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://www.chemicalbook.com/msds/1-1-carbonyldiimidazole.htm
https://www.sigmaaldrich.com/US/en/product/mm/851054
https://www.chemicalbook.com/msds/1-1-carbonyldiimidazole.htm
https://www.peptide.com/custdocs/MSDS%20CXZ002%20CDI.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/RMB13501.pdf
https://www.chemicalbook.com/msds/1-1-carbonyldiimidazole.htm
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci226/msds/11Carbonyldiimidazole.pdf
https://www.fishersci.com/store/msds?partNumber=AC151811000&countryCode=US&language=en
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci226/msds/11Carbonyldiimidazole.pdf
https://www.peptide.com/custdocs/MSDS%20CXZ002%20CDI.pdf
https://www.carlroth.com/medias/SDB-6992-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQwNzZ8YXBwbGljYXRpb24vcGRmfGFHSXlMMmhsTnk4NU1qQXhPRFEzTlRBd09ETXdMMU5FUWw4Mk9Ua3lYMGRDWDBWT0xuQmtaZ3w4OGVkNTBkZWE2Zjc0Njk1YTM1ZDkyNmQ5ZDg3ZDlmZDVkZGMyMmE3YTRmNzk5NjlhYTg5ZGRkMTE5NWEwYTNj
https://www.chemicalbook.com/msds/1-1-carbonyldiimidazole.htm
https://www.oxfordlabfinechem.com/msds/(C-02347)%201,1,-CARBONYLDIIMIDAZOLE%2099%20(For%20Synthesis).pdf
https://www.chemicalbook.com/msds/1-1-carbonyldiimidazole.htm
https://www.oxfordlabfinechem.com/msds/(C-02347)%201,1,-CARBONYLDIIMIDAZOLE%2099%20(For%20Synthesis).pdf
https://aksci.com/sds/A069_SDS.pdf
https://www.chemicalbook.com/msds/1-1-carbonyldiimidazole.htm
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci226/msds/11Carbonyldiimidazole.pdf
https://www.carlroth.com/medias/SDB-6992-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQwNzZ8YXBwbGljYXRpb24vcGRmfGFHSXlMMmhsTnk4NU1qQXhPRFEzTlRBd09ETXdMMU5FUWw4Mk9Ua3lYMGRDWDBWT0xuQmtaZ3w4OGVkNTBkZWE2Zjc0Njk1YTM1ZDkyNmQ5ZDg3ZDlmZDVkZGMyMmE3YTRmNzk5NjlhYTg5ZGRkMTE5NWEwYTNj
https://www.chemicalbook.com/msds/1-1-carbonyldiimidazole.htm
https://www.oxfordlabfinechem.com/msds/(C-02347)%201,1,-CARBONYLDIIMIDAZOLE%2099%20(For%20Synthesis).pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/RMB13501.pdf
https://www.chemicalbook.com/msds/1-1-carbonyldiimidazole.htm
https://www.oxfordlabfinechem.com/msds/(C-02347)%201,1,-CARBONYLDIIMIDAZOLE%2099%20(For%20Synthesis).pdf
https://www.peptide.com/custdocs/MSDS%20CXZ002%20CDI.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

In the event of a spill, follow these procedures:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear the appropriate personal protective equipment as outlined in Section 3.
Contain: Prevent the spill from spreading and from entering drains.[1][7][9]

Clean-up: Carefully sweep up the spilled solid material, avoiding dust generation.[6][7] Place
the collected material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal

Dispose of CDI and any contaminated materials as hazardous waste in accordance with all

applicable local, state, and federal regulations.[7] Do not dispose of it down the drain.[3][7][12]

Reactivity and Stability

Stability: CDI is stable under recommended storage conditions but is highly sensitive to
moisture.[1][3][5] It decomposes upon contact with water to form imidazole and carbon
dioxide.[1][13]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong
bases, and amines.[3][7][9]

Hazardous Decomposition Products: When heated to decomposition, CDI may emit toxic
fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.[1][3][5]

Experimental Protocols
General Handling in a Reaction

Set up the reaction apparatus in a chemical fume hood.

Ensure all glassware is dry.
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« If the reaction is sensitive to moisture, flush the apparatus with an inert gas like nitrogen or
argon.

» Weigh the required amount of CDI in a dry, closed container if possible, or quickly in the
fume hood.

e Add the CDI to the reaction mixture under a positive pressure of inert gas.
 Stir the reaction mixture as required.

e Upon completion, quench any unreacted CDI before workup.

Quenching of 1,1'-Carbonyldiimidazole

Unreacted CDI should be safely quenched before the reaction workup. This can be achieved
by the slow and careful addition of water or a dilute aqueous acid solution (e.g., 1 M HCI) to the
reaction mixture, while cooling in an ice bath to manage any exotherm. The hydrolysis of CDI
produces imidazole and carbon dioxide gas, so ensure adequate ventilation and pressure
equalization.

Visualized Workflows
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CDI Spill Occurs

Spill Detected

Ensure Ventilation
Don Appropriate PPE

Contain Spill
Collect Solid Material
(Avoid Dust)

Place in Labeled
Waste Container
Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for responding to a 1,1'-Carbonyldiimidazole spill.
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Work in Fume Hood
Use Dry Glassware

Establish Inert Atmosphere
(if required)

Weigh CDI Quickly
and Carefully
Add to Reaction Vessel

Reaction %nd Workup

Perform Reaction

.

Quench Excess CDI
(e.g., with water)

:

Proceed with Workup

Click to download full resolution via product page

Caption: Standard protocol for handling 1,1'-Carbonyldiimidazole in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668759?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

